2-(ethylthio)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H25N3O3S2/c1-2-27-19-8-4-3-7-18(19)20(24)22-14-16-9-12-23(13-10-16)28(25,26)17-6-5-11-21-15-17/h3-8,11,15-16H,2,9-10,12-14H2,1H3,(H,22,24)
• InChI Key: XQEUVXBYQWSPDF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C20H25N3O3S2
• Molecular Weight: 419.6 g/mol

Description

2-(ethylthio)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been widely used in scientific research. It is also known as TAK-659 and is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in the development and activation of B cells, and its inhibition has been shown to be effective in the treatment of various B cell-related diseases.

Scientific Research Applications

Design and Synthesis of Novel Inhibitors

A major application of compounds similar to 2-(ethylthio)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)benzamide is in the design and synthesis of novel inhibitors targeting specific enzymes or proteins. For example, studies have demonstrated the synthesis of thiazole-aminopiperidine hybrid analogues as potent Mycobacterium tuberculosis GyrB inhibitors. These compounds were designed by molecular hybridization and showed significant in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, with notable antituberculosis activity and minimal cytotoxicity (Jeankumar et al., 2013).

Nonaqueous Capillary Electrophoresis

The application of nonaqueous capillary electrophoresis for the separation of related substances, including analogues of this compound, has been explored. This analytical technique provides a powerful tool for quality control and the separation of complex mixtures in pharmaceutical research (Ye et al., 2012).

Cyclization Methodologies

Research into new synthetic routes involving cyclization of acetylenic sulfones with beta and gamma-chloroamines highlights the versatility of compounds structurally related to this compound. These methodologies provide access to a range of cyclic compounds, including piperidines and pyrrolizidines, which are valuable in medicinal chemistry and drug discovery (Back & Nakajima, 2000).

Antimicrobial Activity

Compounds derived from or similar to this compound have been synthesized and evaluated for their antimicrobial activity. Novel benzamides and their metal complexes have been studied, showing promising antibacterial activity against various bacterial strains. This highlights the potential of these compounds in developing new antimicrobial agents (Khatiwora et al., 2013).